Cas no 2287310-94-3 ([3-(3,3,3-Trifluoropropyl)-1-bicyclo[1.1.1]pentanyl]methanol)

• Product Name: [3-(3,3,3-Trifluoropropyl)-1-bicyclo[1.1.1]pentanyl]methanol
• CAS No: 2287310-94-3
• MF: C₉H₁₃F₃O
• MW: 194.194133520126
• CID: 6381959
• PubChem ID: 137945306
• Update Time: 2025-10-28

[3-(3,3,3-Trifluoropropyl)-1-bicyclo[1.1.1]pentanyl]methanol Chemical and Physical Properties

Names and Identifiers

• EN300-6762171
• [3-(3,3,3-Trifluoropropyl)-1-bicyclo[1.1.1]pentanyl]methanol
• [3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentan-1-yl]methanol
• 2287310-94-3

• Inchi： 1S/C9H13F3O/c10-9(11,12)2-1-7-3-8(4-7,5-7)6-13/h13H,1-6H2
• InChI Key： XXFIDTRZYLZPBJ-UHFFFAOYSA-N
• SMILES： FC(CCC12CC(CO)(C1)C2)(F)F

Computed Properties

• Exact Mass: 194.09184952g/mol
• Monoisotopic Mass: 194.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on [3-(3,3,3-Trifluoropropyl)-1-bicyclo[1.1.1]pentanyl]methanol

Compound CAS No. 2287310-94-3: [3-(3,3,3-Trifluoropropyl)-1-bicyclo[1.1.1]pentanyl]methanol

The compound with CAS No. 2287310-94-3, known as [[3-(3,3,3-Trifluoropropyl)-1-bicyclo[1.1.1]pentanyl]methanol], is a highly specialized organic molecule with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its complex structure and potential applications in drug design and advanced materials development.

[Trifluoropropyl] groups are well-known for their electron-withdrawing effects, which can significantly influence the reactivity and stability of molecules. In this compound, the trifluoropropyl group is attached to a bicyclo[1.1.1]pentane framework, a highly strained bicyclic structure that imparts rigidity and unique steric properties. The presence of the methanol group further enhances the molecule's functional versatility, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of such complex molecules in the development of novel pharmaceutical agents. The bicyclo[1.1.1]pentane core is particularly interesting due to its ability to mimic certain natural product motifs, which are often found in bioactive compounds. Researchers have explored the potential of this compound as a precursor for synthesizing bioisosteres, which are structural analogs of biologically active molecules that can enhance pharmacokinetic properties such as bioavailability and metabolic stability.

In terms of synthesis, the preparation of [[3-(3,3,3-Trifluoropropyl)-1-bicyclo[1.1.1]pentanyl]methanol] involves a multi-step process that combines ring-closing metathesis with subsequent functionalization reactions. The use of Grubbs catalyst in this process has been pivotal in achieving high yields and maintaining the integrity of the bicyclic framework during synthesis.

The physical properties of this compound are also noteworthy. Its high fluorine content contributes to a significant dipole moment, which can influence its solubility and interaction with other molecules. Experimental data indicate that this compound exhibits moderate solubility in polar solvents such as dichloromethane and ethanol, making it suitable for use in various organic reactions and chromatographic separations.

From an applications perspective, this compound has shown promise in several areas. In drug discovery programs, it has been utilized as a chiral building block for constructing complex molecular architectures with defined stereochemistry. Additionally, its rigid structure makes it an attractive candidate for use in supramolecular chemistry and nanotechnology applications.

Recent advancements in computational chemistry have further elucidated the electronic structure and reactivity patterns of this compound. Quantum mechanical calculations have revealed that the trifluoropropyl group significantly alters the electron density distribution within the molecule, which could be exploited for designing novel catalytic systems or electronic materials.

In conclusion, [[3-(3,3,3-Trifluoropropyl)-1-bicyclo[1.1.1]pentanyl]methanol] (CAS No. 2287310-94-3) is a versatile and intriguing molecule with a wide range of potential applications across multiple scientific disciplines. Its unique combination of structural features and functional groups positions it as an important tool for researchers seeking to push the boundaries of modern chemistry.